(3-(3-(2-Methoxybenzyl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)(1-(methylsulfonyl)piperidin-4-yl)methanone

• IUPAC Name: [3-[3-[(2-methoxyphenyl)methyl]-1,2,4-oxadiazol-5-yl]azetidin-1-yl]-(1-methylsulfonylpiperidin-4-yl)methanone
• InChI: InChI=1S/C20H26N4O5S/c1-28-17-6-4-3-5-15(17)11-18-21-19(29-22-18)16-12-23(13-16)20(25)14-7-9-24(10-8-14)30(2,26)27/h3-6,14,16H,7-13H2,1-2H3
• InChI Key: QTCPOKPYBLMLMP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CC2=NOC(=N2)C3CN(C3)C(=O)C4CCN(CC4)S(=O)(=O)C
• Molecular Formula: C20H26N4O5S
• Molecular Weight: 434.5 g/mol

Description

(3-(3-(2-Methoxybenzyl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)(1-(methylsulfonyl)piperidin-4-yl)methanone is a useful research compound. Its molecular formula is C20H26N4O5S and its molecular weight is 434.51. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Spectral Analysis

Compounds bearing oxadiazole and azetidine moieties are synthesized for their notable biological activities. For instance, research involving the synthesis and spectral analysis of N-substituted derivatives of oxadiazole-bearing compounds has demonstrated moderate to high antibacterial activity against Gram-negative and Gram-positive bacteria. These studies involve detailed structural elucidation through various spectroscopic techniques, such as 1H-NMR, IR, and mass spectral data, underlining the importance of these compounds in the development of new antibacterial agents (Khalid et al., 2016).

Biological Evaluation and Antimicrobial Activity

Synthesized oxadiazole and azetidine derivatives have been evaluated for their biological activities, including butyrylcholinesterase (BChE) enzyme inhibition and molecular docking studies to understand their binding affinities and orientations within active sites of human proteins. Such evaluations contribute significantly to the development of compounds with potential therapeutic applications (Khalid et al., 2016).

Antimicrobial and Antioxidant Activities

Research on similar compounds has also explored their antimicrobial and antioxidant activities. These studies are crucial for identifying new agents that can combat microbial resistance and oxidative stress-related diseases. Compounds with oxadiazole and azetidine frameworks have shown variable and modest activity against bacteria and fungi, contributing to the pool of potential antimicrobial and antioxidant agents (Patel et al., 2011).